Cas no 913574-93-3 (2-(4-Bromophenyl)-2,2-difluoroacetic acid)

2-(4-Bromophenyl)-2,2-difluoroacetic acid is a brominated difluoroacetic acid derivative characterized by its unique aromatic and fluorinated structure. The presence of both a bromophenyl group and difluoroacetic moiety enhances its utility as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The electron-withdrawing effects of the bromine and fluorine substituents make it valuable for constructing complex molecules through cross-coupling reactions or nucleophilic substitutions. Its high purity and stability under standard conditions ensure reliable performance in demanding synthetic processes. This compound is particularly useful in the development of bioactive compounds, where precise functionalization is critical. Proper handling and storage are recommended to maintain its integrity.

2-(4-Bromophenyl)-2,2-difluoroacetic acid structure

913574-93-3 structure

Product Name:2-(4-Bromophenyl)-2,2-difluoroacetic acid

CAS No:913574-93-3

MF:C₈H₅BrF₂O₂

MW:251.024908781052

MDL:MFCD11167796

CID:838623

PubChem ID:28740315

Update Time:2025-05-22

2-(4-Bromophenyl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-alpha,alpha-difluorobenzeneacetic acid
- 2-(4-bromophenyl)-2,2-difluoroacetic acid
- (4-bromophenyl)(difluoro)acetic acid
- difluoro(4-bromophenyl)acetic acid
- ANGIHCJVNSDFOT-UHFFFAOYSA-N
- AB63735
- SY038872
- Benzeneacetic acid, 4-bromo-alpha,alpha-difluoro-
- 4-Bromo-α,α-difluorobenzeneacetic acid (ACI)
- SCHEMBL3502473
- A922624
- EN300-56097
- AKOS009222143
- MFCD11167796
- AS-62648
- (4-BROMOPHENYL)DIFLUOROACETIC ACID
- 2-(4-Bromophenyl)-2,2-difluoroaceticAcid
- 913574-93-3
- FT-0736399
- CS-0227164
- DB-078995
- 2-(4-Bromophenyl)-2,2-difluoroacetic acid
- MDL： MFCD11167796
- Inchi： 1S/C8H5BrF2O2/c9-6-3-1-5(2-4-6)8(10,11)7(12)13/h1-4H,(H,12,13)
- InChI Key： ANGIHCJVNSDFOT-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C(C(=O)O)(F)F

Computed Properties

Exact Mass: 249.94400
Monoisotopic Mass: 249.94410g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3
XLogP3: 2.8

Experimental Properties

Density: 1.733
Boiling Point: 323℃
Flash Point: 149℃
PSA: 37.30000
LogP: 2.62550

2-(4-Bromophenyl)-2,2-difluoroacetic acid Customs Data

HS CODE：2916399090
Customs Data：

China Customs Code:
2916399090

Overview:

2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Summary:

2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(4-Bromophenyl)-2,2-difluoroacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019125599-250mg	2-(4-Bromophenyl)-2,2-difluoroacetic acid	913574-93-3	95%	250mg	$243.00	2023-08-31
Alichem	A019125599-1g	2-(4-Bromophenyl)-2,2-difluoroacetic acid	913574-93-3	95%	1g	$573.24	2023-08-31
Apollo Scientific	PC510336-1g	2-(4-Bromophenyl)-2,2-difluoroacetic acid	913574-93-3	95%	1g	£150.00	2025-02-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X86315-250mg	2-(4-Bromophenyl)-2,2-difluoroacetic acid	913574-93-3	93%	250mg	¥408.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X86315-1g	2-(4-Bromophenyl)-2,2-difluoroacetic acid	913574-93-3	93%	1g	¥768.0	2023-09-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B889230-50mg	2-(4-bromophenyl)-2,2-difluoroacetic acid	913574-93-3	93%	50mg	￥310.00	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B889230-250mg	2-(4-bromophenyl)-2,2-difluoroacetic acid	913574-93-3	93%	250mg	￥505.00	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B889230-1g	2-(4-bromophenyl)-2,2-difluoroacetic acid	913574-93-3	93%	1g	￥958.00	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B889230-5g	2-(4-bromophenyl)-2,2-difluoroacetic acid	913574-93-3	93%	5g	￥2,388.00	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B889230-bulk	2-(4-bromophenyl)-2,2-difluoroacetic acid	913574-93-3	93%	bulk	￥POA	2022-09-02

2-(4-Bromophenyl)-2,2-difluoroacetic acid Production Method

Production Method 1

589-87-7

667-27-6

913574-93-3

Reaction Conditions

1.1 Reagents: Copper Solvents: Dimethyl sulfoxide ; rt; 12 h, 60 °C
1.2 Reagents: Methanol , Potassium carbonate , Water ; 3 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1, rt

Reference

: Easy Access to Difluoromethylene-Containing Arene Analogues through Palladium-Catalysed C-H Olefination

Shao, Changdong ; Shi, Guangfa; Zhang, Yanghui, European Journal of Organic Chemistry, 2016, 2016(33), 5529-5538

Production Method 2

1004305-97-8

913574-93-3

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol , Water ; 2 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1

Reference

: Catalytic Decarboxylative Fluorination for the Synthesis of Tri- and Difluoromethyl Arenes

Mizuta, Satoshi; Stenhagen, Ida S. R.; O'Duill, Miriam; Wolstenhulme, Jamie; Kirjavainen, Anna K.; et al, Organic Letters, 2013, 15(11), 2648-2651

Production Method 3

683-98-7

589-87-7

913574-93-3

Reaction Conditions

1.1 Reagents: Copper Solvents: Dimethyl sulfoxide ; 12 h, 60 °C
1.2 Reagents: Potassium carbonate Solvents: Methanol , Water ; 2 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1, rt

Reference

: Fe(III)-Catalyzed Decarboxylative C3-Difluoroarylmethylation of Coumarins with α,α-Difluoroarylacetic Acids

Chen, Zhiwei ; Bai, Xiang; Sun, Jie; Xu, Yicheng, Journal of Organic Chemistry, 2020, 85(12), 7674-7682

Production Method 4

589-87-7

667-27-6

913574-93-3

Reaction Conditions

1.1 Reagents: Copper Solvents: Dimethyl sulfoxide ; 12 h, 60 °C
1.2 Reagents: Potassium carbonate Solvents: Methanol , Water ; 2 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1

Reference

: Silver-Catalyzed Decarboxylative Alkynylation of α,α-Difluoroarylacetic Acids with Ethynylbenziodoxolone Reagents

Chen, Fei; Hashmi, A. Stephen K., Organic Letters, 2016, 18(12), 2880-2882

Production Method 5

1004305-97-8

913574-93-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol ; 12 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1

Reference

: Silver-Promoted Radical Cascade Aryldifluoromethylation/Cyclization of 2-Allyloxybenzaldehydes for the Synthesis of 3-Aryldifluoromethyl-Containing Chroman-4-one Derivatives

Sun, Qianqian; Li, Hongxiao; Chen, Xingyu; Hao, Jian; Deng, Hongmei; et al, Molecules, 2023, 28(8),

Production Method 6

1004305-97-8

913574-93-3

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol , Water ; 12 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1, rt

Reference

: Synthesis of Difluoroarymethyl-Substituted Benzimidazo[2,1-a]isoquinolin-6(5H)-ones under Mild Conditions

Sui, Kaixia; Leng, Yuting ; Wu, Yangjie, ACS Omega, 2023, 8(8), 7517-7528

Production Method 7

589-87-7

667-27-6

913574-93-3

Reaction Conditions

1.1 Reagents: Copper Solvents: Dimethyl sulfoxide ; 12 h, 60 °C
1.2 Reagents: Potassium carbonate Solvents: Methanol , Water ; 2 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 0 °C; pH 1, 0 °C

Reference

: Copper-catalyzed cascade radical cyclization of alkynoates: construction of aryldifluoromethylated coumarins

Zeng, Piaopiao; Huang, Xiaoxiao; Tang, Wei; Chen, Zhiwei, Organic & Biomolecular Chemistry, 2021, 19(46), 10223-10227

Production Method 8

1004305-97-8

913574-93-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol ; 12 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1

Reference

: Silver-catalyzed decarboxylative radical allylation of α,α-difluoroarylacetic acids for the construction of CF2-allyl bonds

Wang, Pingyang; Du, Pengcheng; Sun, Qianqian; Zhang, Jianhua; Deng, Hongmei; et al, Organic & Biomolecular Chemistry, 2021, 19(9), 2023-2029

2-(4-Bromophenyl)-2,2-difluoroacetic acid Raw materials

2-(4-Bromophenyl)-2,2-difluoroacetic acid Preparation Products

2-(4-Bromophenyl)-2,2-difluoroacetic acid (913574-93-3)

2-(4-Bromophenyl)-2,2-difluoroacetic acid Related Literature

1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugation

Feng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
2. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
3. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
4. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
5. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220

913574-93-3 (2-(4-Bromophenyl)-2,2-difluoroacetic acid) Related Products

Recommended suppliers

Shandong Feiyang Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shaanxi pure crystal photoelectric technology co. LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

Shaanxi pure crystal photoelectric technology co. LTD

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Hunan Well Medicine Synthesis Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hunan Well Medicine Synthesis Technology Co., Ltd.

Shanghai Bent Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Cas no 913574-93-3 (2-(4-Bromophenyl)-2,2-difluoroacetic acid)

2-(4-Bromophenyl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-(4-Bromophenyl)-2,2-difluoroacetic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-(4-Bromophenyl)-2,2-difluoroacetic acid Pricemore >>

2-(4-Bromophenyl)-2,2-difluoroacetic acid Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

2-(4-Bromophenyl)-2,2-difluoroacetic acid Raw materials

2-(4-Bromophenyl)-2,2-difluoroacetic acid Preparation Products

2-(4-Bromophenyl)-2,2-difluoroacetic acid Related Literature

913574-93-3 (2-(4-Bromophenyl)-2,2-difluoroacetic acid) Related Products